Acrolein (stabilized with Hydroquinone)

• CAS No.: 107-02-8
• Product Name: Acrolein (stabilized with Hydroquinone)
• Molecular Formula: CH2=CHCHO; C3H4O
• Molecular Weight: 56.06 g/mol
• IUPAC Name: prop-2-enal
• Standard InChI: InChI=1S/C3H4O/c1-2-3-4/h2-3H,1H2
• Standard InChIKey: HGINCPLSRVDWNT-UHFFFAOYSA-N
• Impurities: Impurities include water, acetaldehyde, and, depending on the process, small amounts of propionaldehyde, acetone, propene oxide, methanol, and traces of allyl alcohol and ethanol.; Acetaldehyde and acetone are the principal carbonyl impurities in freshly distilled acrolein. Impurities include water (3.0% max), hydroquinone (0.10-0.25%), and total other carbonyl compounds other than acrolein (1.5% max). /From table/
• SMILES: C=CC=O
• Canonical SMILES: C=CC=O
• Boiling Point: 126 °F at 760 mm Hg (EPA, 1998); 52.6 °C; 52.3 °C; 53 °C; 127°F
• Colorform: Colorless or yellowish liquid
• Density: 0.8389 to 0.8621 at 32 to 68 °F (EPA, 1998); d204 0.84; 0.8389 at 20 °C; Relative density (water = 1): 0.8; 0.84
• Flash Point: -15 °F (EPA, 1998); -29 °C (-20 °F) - closed cup; -15 °F (closed cup); -26 °C (closed cup); <0 °F (open cup); -18 °C (open cup); -26 °C c.c.; -15°F
• Melting Point: -126 °F (EPA, 1998); -87.7 °C; Mp -87 °; -87.8 °C; -87.7°C; -88 °C; -126°F
• Physical Description: Acrolein, stabilized appears as a colorless to yellow volatile liquid with a disagreeable choking odor. Flash point below 0°F. Initially irritating to the eyes and mucous membranes. Very toxic by inhalation. Less dense than water (7.0 lb / gal). Vapors heavier than air. Used to make other chemicals, plastics, and as a herbicide. Rate of onset: Immediate Persistence: Minutes to hour Odor threshold: 1 ppm Source/use/other hazard: Herbicide; tox and corrosive fumes.; Liquid; YELLOW-TO-COLOURLESS LIQUID WITH PUNGENT ODOUR.; Colorless or yellow liquid with a piercing, disagreeable odor.
• Description: Acrolein, also known as propenal or acrylaldehyde, belongs to the class of organic compounds known as enals. These are an alpha, beta-unsaturated aldehyde of general formula RC=C-CH=O in which the aldehydic C=O function is conjugated to a C=C triple bond at the alpha, beta position. Acrolein exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Acrolein has been found in human liver and kidney tissues, and has also been primarily detected in urine, feces, saliva, and blood. Acrolein exists in all eukaryotes, ranging from yeast to humans. In humans, acrolein is involved in the cyclophosphamide metabolism pathway, the ifosfamide action pathway, the cyclophosphamide action pathway, and the ifosfamide metabolism pathway. Acrolein is an almond and cherry tasting compound that can be found in a number of food items such as atlantic herring, common walnut, papaya, and salmonberry. This makes acrolein a potential biomarker for the consumption of these food products. Acrolein is a potentially toxic compound.; Acrolein is a colorless or yellow liquid with a disagreeable odor. It dissolves in water very easily and quickly changes to a vapor when heated. It also burns easily. Small amounts of acrolein can be formed and can enter the air when trees, tobacco, other plants, gasoline, and oil are burned. Acrolein is used as a pesticide to control algae, weeds, bacteria, and mollusks. It is also used to make other chemicals.; Acrolein, stabilized appears as a colorless to yellow volatile liquid with a disagreeable choking odor. Flash point below 0°F. Initially irritating to the eyes and mucous membranes. Very toxic by inhalation. Less dense than water (7.0 lb / gal). Vapors heavier than air. Used to make other chemicals, plastics, and as a herbicide. Rate of onset: Immediate Persistence: Minutes to hour Odor threshold: 1 ppm Source/use/other hazard: Herbicide; tox and corrosive fumes.
• Shelf Life: Stable under recommended storage conditions.; Unstable ... .; The stability of acrolein is very dependent on pH.
• Solubility: greater than or equal to 100 mg/mL at 70° F (NTP, 1992); 3.78 M; 212 mg/mL at 25 °C; In water, 2.11X10+5 mg/L at 20 °C; Soluble in ethanol, ether, acetone; slightly soluble in chloroform; Soluble in oxygenated solvents; Miscible with lower alcohols, ketones, benzene, diethyl ether and other common organic solvents; Solubility in water, g/100ml at 20 °C: 20; 40%
• Synonyms: 2 Propenal; 2-Propenal; Acraldehyde; Acrolein; Acrylaldehyde; Acrylic Aldehyde; Aldehyde, Acrylic; Aldehyde, Allyl; Aldehyde, Ethylene; Allyl Aldehyde; Aqualin; Ethylene Aldehyde
• Vapor Density: 1.94 (EPA, 1998) (Relative to Air); 1.94 (Air = 1); Relative vapor density (air = 1): 1.9
• Vapor Pressure: 135.71 to 210 mm Hg at 50 to 68 °F (EPA, 1998); 274.09 mmHg; 274 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 29; 210 mmHg
• PubChem Compound: 7847
• Last Modified: Nov 11 2021